1-ethyl-4-{[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}piperazine

• IUPAC Name: (4-ethylpiperazin-1-yl)-[1-(2-fluorobenzoyl)piperidin-4-yl]methanone
• InChI: InChI=1S/C19H26FN3O2/c1-2-21-11-13-23(14-12-21)18(24)15-7-9-22(10-8-15)19(25)16-5-3-4-6-17(16)20/h3-6,15H,2,7-14H2,1H3
• InChI Key: YOSAJWUJZPBOPM-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C19H26FN3O2
• Molecular Weight: 347.4 g/mol

Description

1-ethyl-4-{[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}piperazine, also known as EFDP, is a piperazine derivative that has been studied for its potential use in scientific research. It is a synthetic compound that was first synthesized in the late 1990s and has since been the subject of numerous studies exploring its biological and pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-ethyl-4-{[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}piperazine is not fully understood, but it is thought to act as a serotonin reuptake inhibitor. This means that it blocks the reuptake of serotonin into nerve cells, leading to an increase in serotonin levels in the brain. This increase in serotonin levels may be responsible for some of the biological and physiological effects of 1-ethyl-4-{[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}piperazine.
Biochemical and Physiological Effects:
1-ethyl-4-{[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}piperazine has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to increase the levels of serotonin in the brain, leading to changes in behavior and mood. It has also been shown to have anxiolytic and anti-depressant effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-ethyl-4-{[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}piperazine for use in lab experiments is its high affinity for the serotonin transporter. This makes it a potentially useful tool for studying the mechanisms of serotonin regulation and the effects of serotonin on behavior and mood. However, one limitation of 1-ethyl-4-{[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}piperazine is that it has not been extensively studied in humans, so its effects in humans are not well understood.

Future Directions

There are a number of potential future directions for research on 1-ethyl-4-{[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}piperazine. One area of interest is the potential use of 1-ethyl-4-{[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}piperazine as a therapeutic agent for the treatment of anxiety and depression. Another potential area of research is the use of 1-ethyl-4-{[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}piperazine as a tool for studying the role of serotonin in the regulation of behavior and mood. Additionally, further studies are needed to fully understand the mechanisms of action of 1-ethyl-4-{[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}piperazine and its effects on the brain and behavior.

Scientific Research Applications

1-ethyl-4-{[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}piperazine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the serotonin transporter, which is a protein that plays a key role in the regulation of serotonin levels in the brain. This makes 1-ethyl-4-{[1-(2-fluorobenzoyl)-4-piperidinyl]carbonyl}piperazine a potentially useful tool for studying the mechanisms of serotonin regulation and the effects of serotonin on behavior and mood.